Cas no 813-44-5 (bis(perfluoroisopropyl)ketone)

• Product Name: bis(perfluoroisopropyl)ketone
• CAS No: 813-44-5
• MF: C₇F₁₄O
• MW: 366.051951408386
• CID: 83089
• PubChem ID: 69941
• Update Time: 2025-05-22

bis(perfluoroisopropyl)ketone Chemical and Physical Properties

Names and Identifiers

• bis(perfluoroisopropyl)ketone
• Bis(perfluoroisopropyl) ketone~2,4-Bis(trifluoromethyl)octafluoro-3-pentanone
• Bis(heptafluoroisopropyl)ketone
• 1,1,1,2,4,5,5,5-octafluoro-2,4-bis(trifluoromethyl)-3-pentanone
• 813-44-5
• 1,1,1,2,4,5,5,5-Octafluoro-2,4-bis(trifluoromethyl)pentan-3-one
• SCHEMBL982803
• FT-0623068
• 9Y9SXH8QN7
• EINECS 212-384-9
• perfluoroisopropyl ketone
• AKOS007930708
• bis(perfluoroisopropyl) ketone
• tert-Butyl 2-oxo-1-pyrrolidinecarboxylat
• A26567
• 3-Pentanone, 1,1,1,2,4,5,5,5-octafluoro-2,4-bis(trifluoromethyl)-
• Bis(perfluorisopropyl) ketone
• DTXSID4074855
• Bis(perfluoroisopropyl)methanone
• NS00019253
• (CF3)2CFC(O)CF(CF3)2
• MFCD00042087
• Perfluorobis(isopropyl) ketone

• MDL： MFCD00042087
• Inchi： 1S/C7F14O/c8-2(4(10,11)12,5(13,14)15)1(22)3(9,6(16,17)18)7(19,20)21
• InChI Key： GRVMOMUDALILLH-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(F)(F)F)C(C(C(F)(F)F)(C(F)(F)F)F)=O
• BRN： 1916532

Computed Properties

• Exact Mass: 365.97300
• Monoisotopic Mass: 365.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.661
• Boiling Point: 72 °C
• Flash Point: 72-73°C
• Refractive Index: 1.267
• Stability/Shelf Life: Stability
• PSA: 17.07000
• LogP: 4.22130
• Solubility: Not determined

bis(perfluoroisopropyl)ketone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38

Additional information on bis(perfluoroisopropyl)ketone

Comprehensive Analysis of Bis(perfluoroisopropyl)ketone (CAS No. 813-44-5): Properties, Applications, and Industry Trends

Bis(perfluoroisopropyl)ketone (CAS No. 813-44-5), a highly fluorinated organic compound, has garnered significant attention in specialized industrial applications due to its unique chemical properties. This perfluorinated ketone is characterized by its exceptional thermal stability, chemical inertness, and low surface energy, making it valuable in advanced material science and precision manufacturing. The compound's molecular structure, featuring two perfluoroisopropyl groups bonded to a carbonyl center, contributes to its distinctive performance in demanding environments.

Recent advancements in fluoropolymer technology have increased demand for bis(perfluoroisopropyl)ketone as a key intermediate. Industry reports indicate growing interest in this fluorinated specialty chemical for applications requiring extreme resistance to heat, chemicals, and electrical stress. The compound's compatibility with high-performance polymers aligns with current market trends toward durable, lightweight materials in aerospace and electronics sectors. Researchers are particularly interested in its potential as a low-global-warming-potential alternative in certain technical applications, reflecting the chemical industry's sustainability focus.

The synthesis and handling of CAS 813-44-5 require specialized expertise due to the compound's specific reactivity profile. Modern production facilities employ advanced fluorination techniques to achieve high purity grades of this perfluoroketone derivative. Analytical characterization typically involves sophisticated spectroscopic methods including 19F NMR and mass spectrometry to verify structural integrity and purity levels. These quality control measures are critical for applications where trace impurities could compromise performance in sensitive systems.

From a commercial perspective, bis(perfluoroisopropyl)ketone occupies a niche but growing segment of the fluorochemicals market. Suppliers emphasize its role in developing next-generation high-performance coatings and specialty lubricants. The compound's unique properties address several technical challenges in semiconductor manufacturing processes, particularly in plasma etching applications where conventional materials fail. This aligns with current industry demands for more efficient semiconductor fabrication methods as global chip shortages continue to impact technology sectors.

Environmental considerations surrounding perfluorinated compounds have led to increased research into the ecological profile of 813-44-5. While not classified as hazardous under current regulations, manufacturers are investing in improved containment and recycling systems for production processes. The chemical industry's focus on green chemistry principles has prompted investigations into alternative synthetic routes that reduce energy consumption and byproduct formation during bis(perfluoroisopropyl)ketone production.

Emerging applications for CAS 813-44-5 include its use as a precursor for advanced fluorinated surfactants and fire-resistant materials. These developments respond to increasing safety requirements in various industries. The compound's ability to modify surface properties without altering bulk characteristics makes it particularly valuable in nanotechnology applications, a field experiencing rapid growth. Researchers are exploring its potential in energy storage systems, where fluorinated materials can enhance battery performance and safety.

Quality specifications for bis(perfluoroisopropyl)ketone vary by application, with electronic-grade materials requiring the most stringent purity standards. Analytical certificates typically include parameters such as fluorine content, volatile impurities, and thermal stability measurements. These specifications have become increasingly important as end-users demand higher performance from fluorinated additives and intermediates. The compound's stability under UV radiation makes it particularly suitable for outdoor applications where long-term durability is essential.

Supply chain dynamics for 813-44-5 reflect the specialized nature of fluorochemical production. Leading manufacturers maintain controlled inventories to meet fluctuating demand from various high-tech industries. Recent global supply chain disruptions have highlighted the importance of diversified sourcing strategies for critical fluorine-based intermediates. Companies are increasingly adopting digital inventory management systems to optimize availability of this specialty ketone while minimizing storage risks.

From a regulatory standpoint, bis(perfluoroisopropyl)ketone falls under general chemical safety protocols rather than specific restrictions. However, producers voluntarily implement rigorous handling guidelines that exceed minimum requirements. These include comprehensive exposure monitoring systems and engineered controls for processing operations. The industry's proactive approach to safety management reflects lessons learned from historical challenges with other fluorinated substances.

Future developments for CAS 813-44-5 are likely to focus on process optimization and application expansion. Research initiatives are investigating its potential in renewable energy technologies and advanced composites. The compound's compatibility with emerging manufacturing techniques such as additive manufacturing presents new opportunities for material innovation. As sustainability pressures increase across industries, the development of more efficient synthesis methods for this perfluorinated ketone will remain a priority for chemical researchers.

Technical literature regarding bis(perfluoroisopropyl)ketone continues to expand, with recent publications examining its fundamental physicochemical properties in greater detail. These studies provide valuable data for engineers designing systems incorporating this fluorochemical intermediate. The compound's phase behavior and solubility characteristics are of particular interest for formulation scientists working on next-generation functional fluids and performance materials.

Market analysts project steady growth for 813-44-5 and related perfluorinated compounds through the next decade. This outlook reflects broader trends in specialty chemicals, where performance advantages often justify premium pricing. However, manufacturers face the ongoing challenge of balancing production costs with the technical requirements of increasingly sophisticated applications. Investments in process intensification and catalyst development aim to address these economic considerations while maintaining product quality.

In conclusion, bis(perfluoroisopropyl)ketone (CAS No. 813-44-5) represents an important component of modern fluorochemical technology. Its unique combination of properties supports innovation across multiple high-tech industries. As research continues to uncover new applications and improved production methods, this specialty fluorinated compound is poised to play an increasingly significant role in advanced material science and industrial chemistry.